Cas no 376591-94-5 (2'-Methoxy-3'-nitro-1,1'-biphenyl-3-carboxylic Acid)

• Product Name: 2'-Methoxy-3'-nitro-1,1'-biphenyl-3-carboxylic Acid
• CAS No: 376591-94-5
• MF: C₁₄H₁₁NO₅
• MW: 273.240844011307
• CID: 2084492
• PubChem ID: 9856767
• Update Time: 2025-05-19

2'-Methoxy-3'-nitro-1,1'-biphenyl-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2’-methoxy-3’-nitro-biphenyl-3-carboxylic acid
• 3-(2-methoxy-3-nitrophenyl)benzoic acid
• MFCD11521548
• A1-13036
• 2'-methoxy-3'-nitrobiphenyl-3-carboxylic acid
• 376591-94-5
• SCHEMBL1705873
• BS-49716
• 2'-Methoxy-3'-Nitro-(1,1'-Biphenyl)-3-Carboxylic Acid
• DB-122216
• DTXSID50431885
• 2'-Methoxy-3'-nitro-[1,1'-biphenyl]-3-carboxylic acid
• AAPGMCIBKOSNAL-UHFFFAOYSA-N
• F71561
• 2'-methoxy-3'-nitro-biphenyl-3-carboxylic acid
• DTXCID80382715
• [1,1'-Biphenyl]-3-carboxylic acid, 2'-methoxy-3'-nitro-
• ZRA9NU7C8H
• 2'-Methoxy-3'-nitro[1,1'-biphenyl]-3-carboxylic acid
• 2'-Methoxy-3'-nitro-1,1'-biphenyl-3-carboxylic Acid

• Inchi： 1S/C14H11NO5/c1-20-13-11(6-3-7-12(13)15(18)19)9-4-2-5-10(8-9)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： AAPGMCIBKOSNAL-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C1C=CC=C(C(=O)O)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.06372245g/mol
• Monoisotopic Mass: 273.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.345±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 467.2±40.0 °C at 760 mmHg
• Flash Point: 236.3±27.3 °C
• Solubility: Almost insoluble (0.06 g/l) (25 º C),
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2'-Methoxy-3'-nitro-1,1'-biphenyl-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2'-Methoxy-3'-nitro-1,1'-biphenyl-3-carboxylic Acid

Introduction to 2'-Methoxy-3'-nitro-1,1'-biphenyl-3-carboxylic Acid (CAS No. 376591-94-5)

2'-Methoxy-3'-nitro-1,1'-biphenyl-3-carboxylic Acid, identified by its CAS number 376591-94-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative features a nitro and methoxy substituent, which endows it with unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of 2'-Methoxy-3'-nitro-1,1'-biphenyl-3-carboxylic Acid consists of two phenyl rings connected by a central carbon atom, with functional groups strategically placed to modulate its interactions with biological targets. The presence of both a methoxy group at the 2-position and a nitro group at the 3-position introduces a balance of electron-withdrawing and electron-donating effects, which can influence the compound's reactivity and binding affinity. This arrangement has been explored in recent studies for its potential in modulating enzyme activity and receptor binding.

In the realm of drug discovery, biphenyl derivatives have long been recognized for their structural diversity and biological relevance. The nitro group in particular has been extensively studied for its ability to enhance binding interactions with proteins due to its strong electron-withdrawing nature. Additionally, the methoxy group can serve as a hydrogen bond acceptor, further refining the compound's ability to interact with biological targets. These features make 2'-Methoxy-3'-nitro-1,1'-biphenyl-3-carboxylic Acid a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled more efficient screening of such compounds for their potential therapeutic applications. Molecular docking studies have been performed using 2'-Methoxy-3'-nitro-1,1'-biphenyl-3-carboxylic Acid as a lead molecule to identify possible binding pockets in target proteins. These studies have revealed that the compound exhibits favorable interactions with enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, the biphenyl core structure is known to provide stability and solubility advantages, which are critical factors in drug formulation.

The synthesis of 2'-Methoxy-3'-nitro-1,1'-biphenyl-3-carboxylic Acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The nitration step is particularly critical, as it introduces the nitro group while maintaining regioselectivity. Advances in green chemistry have also influenced the synthesis approach, with researchers exploring catalytic methods that reduce waste and improve efficiency. These innovations not only enhance the sustainability of producing such compounds but also make them more accessible for further research.

In vitro studies have begun to elucidate the biological activity of 2'-Methoxy-3'-nitro-1,1'-biphenyl-3-carboxylic Acid, revealing intriguing interactions with various biomarkers. Initial experiments have shown that this compound can modulate the activity of cytochrome P450 enzymes, which are crucial in drug metabolism. Additionally, its ability to interact with transcription factors has been observed, suggesting potential roles in regulating gene expression. These findings underscore the compound's versatility and highlight its significance as a tool for investigating complex biological processes.

The field of chemical biology continues to evolve with new methodologies that allow for deeper exploration of molecular interactions. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in determining the high-resolution structures of complexes formed between 2'-Methoxy-3'-nitro-1,1'-biphenyl-3-carboxylic Acid and biological targets. These structural insights provide valuable information for optimizing the compound's pharmacological properties and designing derivatives with enhanced activity.

Future directions in research may involve exploring analogs of 2'-Methoxy-3'-nitro-1,1'-biphenyl-3-carboxylic Acid that incorporate additional functional groups or different substitution patterns on the biphenyl core. Such modifications could lead to compounds with improved selectivity or reduced toxicity profiles. Moreover, interdisciplinary approaches combining computational modeling with experimental validation will be essential in accelerating the discovery process.

The development of novel pharmaceuticals relies heavily on the availability of well-characterized starting materials like 2'-Methoxy-3'-nitro-1,1'-biphenyl-3-carboxylic Acid (CAS No. 376591-94-5). Its unique structural features make it a versatile building block for synthesizing more complex molecules with tailored biological activities. As research progresses, this compound is expected to play an increasingly important role in addressing unmet medical needs through innovative drug design strategies.